4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide

• IUPAC Name: 4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H18FIN2O2S/c1-2-3-10-24-14-7-4-12(5-8-14)17(23)22-18(25)21-16-9-6-13(20)11-15(16)19/h4-9,11H,2-3,10H2,1H3,(H2,21,22,23,25)
• InChI Key: FTEPDRVKUZQTLR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)I)F
• Molecular Formula: C18H18FIN2O2S
• Molecular Weight: 472.3 g/mol

Description

4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide is an organic compound with a complex structure that includes a butoxy group, a fluoro-iodophenyl group, and a carbamothioyl group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 4-butoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-fluoro-4-iodoaniline in the presence of a base to form the desired product. The reaction conditions often include the use of solvents such as dichloromethane and temperatures ranging from room temperature to reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the iodine and fluoro positions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Sodium iodide in acetone or potassium fluoride in dimethyl sulfoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex compounds.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or disruption of cellular processes, leading to the desired biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-butoxy-N-[(2-chloro-4-iodophenyl)carbamothioyl]benzamide
• 4-butoxy-N-[(2-fluorophenyl)carbamothioyl]benzamide

Uniqueness

4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide is unique due to the presence of both fluoro and iodo substituents on the phenyl ring, which can significantly influence its reactivity and biological activity. The combination of these substituents with the butoxy and carbamothioyl groups provides a distinct chemical profile that sets it apart from similar compounds.